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Compound of Interest

Compound Name: Quinaprilat hydrochloride

Cat. No.: B15575860

Get Quote

These application notes provide detailed methodologies for the quantitative analysis of

Quinaprilat, the active metabolite of Quinapril, in human plasma. The protocols are intended for

researchers, scientists, and professionals in the field of drug development and bioanalysis.

High-Performance Liquid Chromatography-Tandem
Mass Spectrometry (LC-MS/MS) Method
This method offers high sensitivity and selectivity for the determination of Quinaprilat in human

plasma.
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Parameter Quinaprilat Quinapril (Prodrug) Reference

Linearity Range 10.012 - 1000 ng/mL
5.010 - 500.374

ng/mL
[1][2][3]

10 - 2000 ng/mL 5 - 1000 ng/mL [4]

Lower Limit of

Quantification (LLOQ)
10.012 ng/mL 5.010 ng/mL [1][2][3]

10 ng/mL 5 ng/mL [4]

Intra-day Precision < 10.0% < 10.0% [2][3]

< 15% < 15% [4]

Inter-day Precision < 10.0% < 10.0% [2][3]

< 15% < 15% [4]

Accuracy Within 10.0% Within 10.0% [2][3]

Recovery 62.6% 85.8% [1][2]

Experimental Protocol
1. Sample Preparation: Protein Precipitation[4]

To 250 µL of human plasma, add a suitable internal standard (e.g., Lisinopril or Carvedilol).

[1][2][4]

Add 750 µL of a cold acetonitrile:methanol (8:2 v/v) mixture to precipitate the plasma

proteins.[4]

Vortex the mixture for 1 minute.

Centrifuge the samples at 10,000 rpm for 10 minutes at 4°C.

Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of

nitrogen at 40°C.

Reconstitute the residue in 200 µL of the mobile phase.
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2. Chromatographic Conditions

Chromatographic System: UPLC or HPLC system.[1][2][4]

Column: Acquity UPLC BEH C18 (100 x 2.1 mm, 1.7 µm) or equivalent.[1][2]

Mobile Phase: Isocratic elution with a suitable mobile phase.[1][2] A gradient elution can also

be used.[4]

Flow Rate: 0.2 mL/min.[1][2]

Injection Volume: 10 µL.

Column Temperature: 40°C.

Total Run Time: Approximately 3.0 - 6.3 minutes.[1][2][4]

3. Mass Spectrometric Conditions

Mass Spectrometer: Triple-quadrupole tandem mass spectrometer.[1][2]

Ionization Source: Electrospray Ionization (ESI) in positive mode.[4]

Detection Mode: Multiple Reaction Monitoring (MRM).[1][2][4]

Monitor the specific precursor to product ion transitions for Quinaprilat and the internal

standard.
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LC-MS/MS Experimental Workflow

Sample Preparation

LC-MS/MS Analysis

Plasma Sample (250 µL) Add Internal Standard Protein Precipitation
(Acetonitrile:Methanol) Vortex Centrifuge Collect Supernatant Evaporate to Dryness Reconstitute in Mobile Phase

Inject into UPLC/HPLC Chromatographic Separation
(C18 Column)

Mass Spectrometric Detection
(MRM Mode)

Quantification

HPLC-UV Experimental Workflow

Sample Preparation (SPE)

HPLC-UV Analysis

Condition C18 SPE Cartridge Load Plasma Sample Wash Cartridge Elute Analytes Evaporate to Dryness Reconstitute in Mobile Phase

Inject into HPLC Chromatographic Separation
(C18 Column) UV Detection (215 nm)

Quantification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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